Cas no 35278-60-5 (5-hydroxy-6-methoxy-3-methyl-2-octaprenyl-1,4-benzoquinone)

• Product Name: 5-hydroxy-6-methoxy-3-methyl-2-octaprenyl-1,4-benzoquinone
• CAS No: 35278-60-5
• MF: C₄₈H₇₂O₄
• MW: 713.082895278931
• CID: 6765732
• Update Time: 2024-03-03

5-hydroxy-6-methoxy-3-methyl-2-octaprenyl-1,4-benzoquinone Chemical and Physical Properties

Names and Identifiers

• 2-Octaprenyl-3-methyl-5-hydroxy-6-methoxy-1,4-benzoquinone
• 5-hydroxy-6-methoxy-3-methyl-2-octaprenyl-1,4-benzoquinone

• Inchi： 1S/C48H72O4/c1-35(2)19-12-20-36(3)21-13-22-37(4)23-14-24-38(5)25-15-26-39(6)27-16-28-40(7)29-17-30-41(8)31-18-32-42(9)33-34-44-43(10)45(49)47(51)48(52-11)46(44)50/h19,21,23,25,27,29,31,33,51H,12-18,20,22,24,26,28,30,32,34H2,1-11H3/b36-21+,37-23+,38-25+,39-27+,40-29+,41-31+,42-33+
• InChI Key： JCTZZCUQMAEFJG-WDXILIIOSA-N
• SMILES： COC1C(=O)C(C/C=C(/CC/C=C(/CC/C=C(/CC/C=C(/CC/C=C(/CC/C=C(/CC/C=C(/CC/C=C(\C)/C)\C)\C)\C)\C)\C)\C)\C)=C(C)C(=O)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 52
• XLogP3: 14.918

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Prenylquinones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Prenylquinones